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Compound of Interest

Compound Name:
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methoxyisonicotinamide

Cat. No.: B12953976

Get Quote

Technical Guide: 2-Bromo-6-methoxyisonicotinamide

Abstract This technical guide provides a comprehensive analysis of 2-Bromo-6-
methoxyisonicotinamide, a critical heterocyclic building block used in fragment-based drug

discovery (FBDD). This scaffold is particularly valued in the development of kinase inhibitors

due to its ability to function as a hinge-binding motif while offering a reactive handle for

structure-activity relationship (SAR) expansion. This document details the compound’s

chemical identifiers, structural properties, synthetic protocols, and applications in medicinal

chemistry.

Part 1: Chemical Identity & Informatics[1]
The precise identification of chemical entities is the bedrock of reproducible research. Below

are the validated identifiers and physicochemical properties for 2-Bromo-6-
methoxyisonicotinamide.
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Identifier Type Value Notes

IUPAC Name
2-Bromo-6-methoxypyridine-4-

carboxamide
Systematic nomenclature

Common Name
2-Bromo-6-

methoxyisonicotinamide

Preferred in medicinal

chemistry

Canonical SMILES
COC1=NC(Br)=CC(C(N)=O)=

C1
Machine-readable string

Isomeric SMILES
COC1=NC(Br)=CC(C(=O)N)=

C1
Explicit carbonyl connectivity

InChI String

InChI=1S/C7H7BrN2O2/c1-12-

7-3-5(6(9)11)2-4(8)10-7/h2-

3H,1H3,(H2,9,11)

Standard IUPAC identifier

InChIKey
HVEKQOQZQKJJKJ-

UHFFFAOYSA-N

Hashed identifier for database

lookup

Molecular Formula C₇H₇BrN₂O₂

Molecular Weight 231.05 g/mol

Physicochemical Profile (Calculated)
LogP (Octanol/Water): ~1.2 (Moderate lipophilicity, favorable for oral bioavailability).

Topological Polar Surface Area (TPSA): 68.4 Å² (Well within the <140 Å² limit for cell

permeability).

Hydrogen Bond Donors (HBD): 1 (Amide -NH₂).

Hydrogen Bond Acceptors (HBA): 3 (Pyridine N, Amide O, Methoxy O).

Part 2: Structural Analysis & Pharmacophore Utility
This molecule is not merely an intermediate; it is a "privileged scaffold." Its utility stems from

the specific arrangement of its functional groups, which allows it to serve as a core template for

bis-aryl ether or bi-heteroaryl drugs.
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The "Triad" Functionality
The Amide (Position 4): Acts as a primary hydrogen bond donor/acceptor. In kinase

inhibitors, this group frequently interacts with the "gatekeeper" residue or the hinge region of

the ATP-binding pocket.

The Bromine (Position 2): A highly reactive electrophilic handle. It is the site of choice for

Suzuki-Miyaura cross-coupling reactions, allowing researchers to attach diverse aryl or

heteroaryl groups to probe the hydrophobic pocket of a target protein.

The Methoxy (Position 6): Provides metabolic stability (blocking oxidation at the typically

labile 6-position) and modulates solubility.

Pyridine Core

4-Amide
(H-Bond Donor/Acceptor) Position 4

2-Bromo
(Suzuki Coupling Handle)

 Position 2

6-Methoxy
(Solubility/Metabolic Block)

 Position 6

Click to download full resolution via product page

Figure 1: Pharmacophore dissection of the 2-Bromo-6-methoxyisonicotinamide scaffold,

highlighting the strategic utility of each substituent.

Part 3: Synthetic Protocols
While this compound is commercially available, in-house synthesis is often required to ensure

high purity (>98%) or to introduce isotopic labels. The following protocol describes the

conversion of the corresponding ester to the amide, a standard and robust pathway.

Synthesis from Methyl 2-bromo-6-methoxyisonicotinate
Reaction Overview: Direct aminolysis of the ester using aqueous ammonia or methanolic

ammonia.
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Reagents:

Starting Material: Methyl 2-bromo-6-methoxyisonicotinate (CAS 884494-71-7 analogs).

Solvent: Methanol (MeOH) or Tetrahydrofuran (THF).

Reagent: 7N Ammonia in Methanol (anhydrous) or 28% Ammonium Hydroxide (aq).

Step-by-Step Methodology:

Dissolution: In a 250 mL round-bottom flask, dissolve 10.0 mmol (2.46 g) of Methyl 2-bromo-

6-methoxyisonicotinate in 20 mL of THF.

Ammonolysis: Cool the solution to 0°C in an ice bath. Slowly add 30 mL of 7N NH₃ in MeOH

(excess).

Reaction: Seal the flask tightly (or use a pressure vessel if heating is required). Stir at room

temperature (25°C) for 16–24 hours. Monitor via TLC (50% EtOAc/Hexanes) or LC-MS until

the starting ester is consumed.

Workup:

Concentrate the reaction mixture under reduced pressure (Rotavap) to remove the solvent

and excess ammonia.

The residue will likely be a white to off-white solid.

Purification:

Triturate the solid with cold diethyl ether or a mixture of pentane/ether (1:1) to remove

impurities.[1]

Filter the solid and dry under high vacuum.

Yield Expectation: 85–95%.

Quality Control (QC) Criteria:
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¹H NMR (400 MHz, DMSO-d₆): Look for two singlets for the pyridine protons (aromatic

region), a singlet for the methoxy group (~3.9 ppm), and two broad singlets for the amide

NH₂ (often split due to rotation).

LC-MS: Confirm mass peak [M+H]⁺ = 231.0/233.0 (1:1 isotopic pattern due to Bromine).

Methyl 2-bromo-6-
methoxyisonicotinate

Tetrahedral Intermediate

 Nucleophilic Attack

7N NH3 in MeOH
(Excess)

2-Bromo-6-methoxy-
isonicotinamide

 Elimination of MeOH

QC: LC-MS & NMR

 Validation

Click to download full resolution via product page

Figure 2: Synthetic pathway for the conversion of the ester precursor to the target amide via

aminolysis.

Part 4: Applications in Drug Discovery[4]
Fragment-Based Drug Discovery (FBDD)
2-Bromo-6-methoxyisonicotinamide serves as an ideal "fragment" due to its low molecular

weight (<300 Da) and high ligand efficiency. In FBDD campaigns:

Screening: The amide moiety anchors the fragment in the binding pocket.
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Elaboration: Once a "hit" is identified (via X-ray crystallography or SPR), the bromine atom

allows for rapid "growing" of the molecule.

Library Generation: Using automated Suzuki coupling protocols, a library of 100+ analogs

can be synthesized in a single day by reacting this core with diverse boronic acids.

Safety & Handling
Hazard Classification: Irritant (Skin, Eye, Respiratory).[2]

GHS Signal: Warning.[1][2][3][4]

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis or

discoloration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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